Cas no 898792-83-1 (3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone)

• Product Name: 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone
• CAS No: 898792-83-1
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• CID: 876413
• PubChem ID: 24726242
• Update Time: 2025-08-03

3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1-(3,4-dimethylphenyl)propan-1-one
• 3',4'-DIMETHYL-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE
• 898792-83-1
• AKOS016021790
• DTXSID50644635
• MFCD03843632
• 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone

• MDL： MFCD03843632
• Inchi： 1S/C19H22O/c1-13-8-9-18(12-15(13)3)19(20)11-10-17-7-5-6-14(2)16(17)4/h5-9,12H,10-11H2,1-4H3
• InChI Key： RTMZFDYNCQNHLE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C)C(C)=C1)CCC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 266.16700
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.73570

Additional information on 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone

Introduction to 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone (CAS No. 898792-83-1)

3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone, identified by the CAS registry number 898792-83-1, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a propiophenone backbone with methyl substituents at specific positions. The compound's structure not only influences its physical and chemical properties but also plays a pivotal role in its potential applications.

The synthesis of 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone involves a series of carefully designed organic reactions, including Friedel-Crafts acylation and subsequent alkylation steps. Recent advancements in catalytic systems and reaction optimization have enabled chemists to achieve higher yields and better purity levels during the synthesis process. These improvements are particularly important for industrial-scale production, where cost efficiency and product quality are paramount.

One of the most notable features of this compound is its aromaticity, which contributes to its stability and reactivity under various conditions. The methyl groups attached to the phenyl rings serve as electron-donating groups, which can influence the compound's electronic properties. This makes it a valuable component in the development of advanced materials, such as organic semiconductors and optoelectronic devices.

Recent studies have explored the use of 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone in the field of polymer chemistry. Researchers have found that this compound can act as a building block for synthesizing novel polymeric materials with tailored mechanical and thermal properties. For instance, its incorporation into polyurethane formulations has been shown to enhance the material's resistance to UV degradation while maintaining flexibility.

In addition to its material science applications, this compound has also gained attention in pharmacology. Preliminary studies suggest that it may possess bioactive properties, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

The environmental impact of 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone is another area of active research. Scientists are investigating its biodegradability and potential ecological effects to ensure that its production and use align with sustainable practices. This is particularly important as industries increasingly prioritize green chemistry principles in their operations.

In conclusion, 3',4'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone (CAS No. 898792-83-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and promising properties make it a subject of ongoing research and development. As new findings emerge, this compound is expected to play an even more significant role in advancing technological innovations while addressing global challenges such as sustainability and healthcare.